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Compound of Interest

Compound Name:

1-

[Ethyl(methyl)amino]cyclopentane

carbonitrile

CAS No.: 1255147-38-6

Cat. No.: B1393730

Get Quote

Introduction & Scope
1-[Ethyl(methyl)amino]cyclopentanecarbonitrile (CAS: 1255147-38-6) is a critical tertiary

-aminonitrile intermediate.[1] Often synthesized via the Strecker reaction involving
cyclopentanone, ethyl(methyl)amine, and a cyanide source, it serves as a precursor for
complex pharmaceutical scaffolds, including NMDA receptor antagonists and anesthetics.

Precise NMR analysis is required not only to confirm the structure but to assess purity,

specifically distinguishing the product from the retro-Strecker decomposition products

(cyclopentanone and amine) and hydrolysis byproducts (amides). This guide provides a robust

protocol for 1H and 13C NMR acquisition, assignment, and quality control.

Sample Preparation Protocol
Critical Scientific Insight:
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-Aminonitriles are chemically labile. They are prone to retro-Strecker fragmentation in the
presence of moisture or heat and can form salts or hydrolyze in acidic media. Standard CDCl

often contains trace DCl/HCl, which can protonate the amine, shifting peaks and accelerating
degradation.

Protocol: Neutralized Preparation
Solvent QC: Use CDCl

(99.8% D) stored over basic alumina or potassium carbonate (K

CO

) to neutralize trace acidity. Alternatively, use CD

Cl

for higher stability.

Sample Mass: Weigh 15–20 mg of the analyte into a clean vial.

Dissolution: Add 0.6 mL of the neutralized solvent. Vortex gently until fully dissolved.

Note: Avoid heating or sonication, which may induce degradation.

Reference: Ensure the solvent contains TMS (0.05% v/v) for precise referencing (

0.00).

Transfer: Filter through a glass wool plug directly into a high-quality 5 mm NMR tube to

remove any suspended drying agents.

Experimental Workflow (Visualization)
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Analyte: 1-[Ethyl(methyl)amino]
cyclopentanecarbonitrile

Solvent Selection:
CDCl3 (Neutralized over K2CO3)

Stability Check

Sample Preparation:
20 mg / 0.6 mL
Avoid Heat/Acid

Acquisition (400+ MHz):
1H (16 scans), 13C (512+ scans)

NOESY/HSQC/HMBC

Processing:
LB = 0.3 Hz (1H)

Baseline Correction

QC Check:
Verify Integral Ratios

Check for Ketone (215 ppm)

Fail (Degradation)

Structural Confirmation

Pass

Click to download full resolution via product page

Figure 1: Optimized workflow for labile

-aminonitrile analysis ensuring sample integrity.

1H NMR Analysis (400 MHz, CDCl )
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Structural Logic & Assignment
The molecule possesses a plane of symmetry on the NMR time scale at room temperature

(rapid nitrogen inversion and ring puckering). This simplifies the cyclopentane ring into two sets

of equivalent protons (

and

to the quaternary center).

Moiety
Proton
Count

Multiplicity

Chemical
Shift (

, ppm)

Coupling (

, Hz)

Assignment
Logic

N-CH

-CH
3H Triplet (t) 1.08 – 1.15

Methyl of the

ethyl group.

Cyclopentyl (

)
4H Multiplet (m) 1.65 – 1.85 -

C3/C4

protons.

Overlapping

envelope.

Cyclopentyl (

)
4H Multiplet (m) 2.10 – 2.30 -

C2/C5

protons.

Deshielded

by geminal

CN/Amine.

N-CH 3H Singlet (s) 2.35 – 2.45 -

N-Methyl.

Diagnostic

singlet.

N-CH

-CH
2H Quartet (q) 2.55 – 2.65

Methylene of

ethyl group.

Key Diagnostic Feature: The N-Methyl singlet (~2.40 ppm) and the clean Ethyl quartet/triplet

system are the primary indicators of the intact amine functionality.
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13C NMR Analysis (100 MHz, CDCl )
Structural Logic
The spectrum must show 9 distinct carbon environments (unless symmetry makes ring carbons

equivalent).

Symmetry: C2 is equivalent to C5, and C3 is equivalent to C4. Total expected signals: 7.[2]

Carbon Type
Shift (

, ppm)
Intensity Assignment Logic

Ethyl CH 13.5 – 14.5 High Terminal methyl.

Cyclopentyl

(C3/C4)
23.5 – 24.5 High (2x)

Ring carbons distal to

functional group.

N-CH 36.0 – 38.0 High N-Methyl carbon.

Cyclopentyl

(C2/C5)
37.0 – 39.0 High (2x)

Ring carbons adjacent

to quaternary center.

Ethyl CH 48.0 – 50.0 Medium N-Methylene.

Quaternary (C1) 65.0 – 68.0 Low

Crucial Node.

Attached to N, CN,

and Ring.

Nitrile (-CN) 119.0 – 121.0 Low
Characteristic nitrile

region.

QC Checkpoint:

Impurity Alert: A peak at ~215-220 ppm indicates Cyclopentanone (hydrolysis/retro-Strecker).

Impurity Alert: Peaks at ~160-180 ppm indicate amide/acid hydrolysis products.
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Advanced Verification: 2D NMR Connectivity
To unequivocally prove the structure (connecting the amine alkyls to the ring), HMBC

(Heteronuclear Multiple Bond Coherence) is required.

HMBC Correlation Map
N-Methyl Protons (

2.40)

Correlation to Quaternary C1 (

66) and Ethyl CH

(

49).

Ethyl CH

Protons (

2.60)

Correlation to Quaternary C1 (

66) and N-Methyl C (

37).

Ring

-Protons (

2.20)

Strong correlation to Nitrile C (

120) and Quaternary C1 (

66).
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C1 (Quaternary)
~66 ppm

CN (Nitrile)
~120 ppmC-C Bond

H (N-Methyl)
~2.40 ppm

3J

H (N-Ethyl CH2)
~2.60 ppm

3J

H (Ring Alpha)
~2.20 ppm

2J

3J

Click to download full resolution via product page

Figure 2: Key HMBC correlations validating the connectivity of the quaternary center.
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Reference: Fulmer, G. R., et al.
Context: Essential for identifying solvent peaks and stabilizers in CDCl3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

